Cas no 130177-40-1 (3,4-Didehydro-beta,beta-caroten-2-one)

3,4-Didehydro-beta,beta-caroten-2-one structure
130177-40-1 structure
Product Name:3,4-Didehydro-beta,beta-caroten-2-one
CAS No:130177-40-1
MF:C40H52O
MW:548.840291976929
CID:2062690
PubChem ID:14523233
Update Time:2025-04-21

3,4-Didehydro-beta,beta-caroten-2-one Chemical and Physical Properties

Names and Identifiers

    • 3,4-Didehydro-beta,beta-caroten-2-one
    • 4,6,6-trimethyl-5-((1E,3E,5E,7E,9E,11E,13E,15E,17E)-3,7,12,16-tetramethyl-18-(2,6,6-trimethylcyclohexen-1-yl)octadeca-1,3,5,7,9,11,13,15,17-nonaenyl)cyclohexa-2,4-dien-1-one
    • 2-Keto-3,4-dehydro-b-carotene
    • 4,6,6-trimethyl-5-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-3,7,12,16-tetramethyl-18-(2,6,6-trimethylcyclohexen-1-yl)octadeca-1,3,5,7,9,11,13,15,17-nonaenyl]cyclohexa-2,4-dien-1-one
    • 2-Keto-3,4-dehydro-I2-carotene
    • 130177-40-1
    • Inchi: 1S/C40H52O/c1-30(18-13-20-32(3)23-26-36-34(5)22-15-29-39(36,7)8)16-11-12-17-31(2)19-14-21-33(4)24-27-37-35(6)25-28-38(41)40(37,9)10/h11-14,16-21,23-28H,15,22,29H2,1-10H3
    • InChI Key: WOXFCLQUFVJAEV-UHFFFAOYSA-N
    • SMILES: C(=CC(C)=CC=CC(C)=CC=CC=C(C)C=CC=C(C)C=CC1C(C)(C)CCCC=1C)C1C(C)(C)C(=O)C=CC=1C

Computed Properties

  • Exact Mass: 548.401816278Da
  • Monoisotopic Mass: 548.401816278Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 10
  • Complexity: 1340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 9
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 12.725
  • Topological Polar Surface Area: 17.1Ų
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